2-{[(4-methoxy-3-methylphenyl)sulfonyl]amino}-N-(3-pyridinylmethyl)benzamide

• IUPAC Name: 2-[(4-methoxy-3-methylphenyl)sulfonylamino]-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C21H21N3O4S/c1-15-12-17(9-10-20(15)28-2)29(26,27)24-19-8-4-3-7-18(19)21(25)23-14-16-6-5-11-22-13-16/h3-13,24H,14H2,1-2H3,(H,23,25)
• InChI Key: SMDITFSWGAOAJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NCC3=CN=CC=C3)OC
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

2-{[(4-methoxy-3-methylphenyl)sulfonyl]amino}-N-(3-pyridinylmethyl)benzamide is a useful research compound. Its molecular formula is C21H21N3O4S and its molecular weight is 411.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 411.12527733 g/mol and the complexity rating of the compound is 636. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Medicinal Applications

• Studies on sulfonamide compounds, including structures similar to "2-{[(4-methoxy-3-methylphenyl)sulfonyl]amino}-N-(3-pyridinylmethyl)benzamide," have shown their significance in the development of new pharmaceuticals. For example, sulfonated Schiff base copper(II) complexes derived from similar compounds have been explored for their catalytic efficiency in alcohol oxidation, highlighting their potential in synthetic organic chemistry and drug synthesis processes (Hazra, Martins, Silva, & Pombeiro, 2015).

Molecular Design for Drug Development

• The design and synthesis of compounds with sulfonamide groups have been actively pursued for creating potent molecules with therapeutic applications. These efforts include the development of serotonin receptor agonists and compounds with significant biological activities, demonstrating the versatility and importance of sulfonamide-based structures in medicinal chemistry (Sonda, Kawahara, Murozono, Sato, Asano, & Haga, 2003).

Material Science Applications

• In the realm of materials science, novel sulfonated compounds have been utilized in the creation of advanced materials, such as nanofiltration membranes with improved water flux. These materials are particularly useful for the treatment of dye solutions, indicating the role of sulfonamide derivatives in environmental applications and membrane technology (Liu, Zhang, Zhou, Ren, Geng, Luan, & Wang, 2012).

Advanced Polymer Research

• Sulfonated monomers have also found applications in the synthesis of colorless and transparent polyimide films, showcasing the impact of sulfonamide chemistry in the development of high-performance polymers with specific optical properties (Jeon, Kwac, Kim, & Chang, 2022).